5,5-Diethoxy-3-pentyn-2-one

• CAS RN: 55402-04-5
• Molecular Formula: C9H14O3
• Molecular Weight: 170.21 g/mol
• IUPAC Name: 5,5-diethoxypent-3-yn-2-one
• InChI: InChI=1S/C9H14O3/c1-4-11-9(12-5-2)7-6-8(3)10/h9H,4-5H2,1-3H3
• InChI Key: PRFNDLKQCYRCEE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C#CC(=O)C)OCC

Description

5,5-Diethoxy-3-pentyn-2-one is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Propargylaldehyde diethylacetal (40 g, 312 mmol) was dissolved in THF (200 mL) under argon and cooled to −70° C. Then a 1.6 M solution of n-butyllithium in hexane (234 mL, 374 mmol) was added and stirring continued for 30 min at −30° C. Then N-methoxy-N-methylacetamide (38.6 g, 374 mmol) in THF (10 mL) was added. After 30 min at −30° C., the reaction was quenched by addition of saturated NH4Cl solution (20 mL). The product was extracted with AcOEt (2×200 mL), saturated solution of NH4Cl (2×200 mL), dried and concentrated. Chromatography on silica gel with a heptane/ethyl acetate gradient 100:0 to 95:5 gave 38.5 g (72%) of a colorless oil. GC/MS: m/z=232(M).